Cas no 741235-80-3 (Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate)

• Product Name: Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate
• CAS No: 741235-80-3
• MF: C₇H₁₅NO₄
• MW: 177.198302507401
• CID: 4857676
• PubChem ID: 23518391
• Update Time: 2025-05-28

Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate
• methyl 2-[2-(2-aminoethoxy)ethoxy]acetate
• ACETIC?ACID,?2-[2-(2-AMINOETHOXY)ETHOXY]-,?METHYL?ESTER
• NH2-PEG2-methyl acetate
• CS-0147813
• SCHEMBL12092171
• EN300-7860261
• AKOS023761389
• HY-W096162
• DA-66059
• 741235-80-3

• Inchi： 1S/C7H15NO4/c1-10-7(9)6-12-5-4-11-3-2-8/h2-6,8H2,1H3
• InChI Key： VCBYEYGFAFFNFT-UHFFFAOYSA-N
• SMILES： O(CCN)CCOCC(=O)OC

Computed Properties

• Exact Mass: 177.10010796 g/mol
• Monoisotopic Mass: 177.10010796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.20
• XLogP3: -1.1
• Topological Polar Surface Area: 70.8

Additional information on Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate

Comprehensive Overview of Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate (CAS No. 741235-80-3)

Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate (CAS No. 741235-80-3) is a versatile organic compound widely utilized in pharmaceutical synthesis, bioconjugation, and material science. Its unique molecular structure, featuring an aminoethoxy and ethoxyacetate backbone, makes it a valuable intermediate for designing drug delivery systems, polymer modifications, and PEGylation applications. The compound's water-soluble properties and biocompatibility align with the growing demand for green chemistry and sustainable biomaterials.

In recent years, the surge in interest around targeted drug delivery and nanomedicine has spotlighted Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate as a critical building block. Researchers frequently search for "PEG linker synthesis" or "amine-functionalized PEG derivatives," reflecting its role in creating stealth liposomes and antibody-drug conjugates (ADCs). Its CAS No. 741235-80-3 is often referenced in patents related to biodegradable polymers, underscoring its industrial relevance.

The compound's dual functional groups (ester and primary amine) enable diverse chemical modifications, catering to applications like hydrogel formation and surface coating. A trending topic in 2024 involves its potential in mRNA vaccine stabilization, where PEG-based excipients enhance thermal stability. This aligns with frequent search queries such as "improving vaccine shelf life" and "non-toxic solubilizers."

From a synthetic perspective, Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate is synthesized via etherification and esterification reactions, with purity levels (>98%) critical for regulatory compliance. Analytical techniques like HPLC and NMR are essential for quality control, addressing common user concerns about "how to validate PEG derivatives." Its storage under inert conditions (e.g., nitrogen) ensures stability, a detail often overlooked in "handling hygroscopic compounds" discussions.

Environmental and safety profiles of CAS No. 741235-80-3 are frequently queried. While it lacks severe hazards, proper laboratory handling protocols (e.g., glove use) are recommended. The compound's biodegradability via ester hydrolysis resonates with the "eco-friendly chemical synthesis" trend, a hotspot in academic and industrial forums.

In conclusion, Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate bridges gaps between organic chemistry and applied biotechnology. Its adaptability to click chemistry and nanoparticle functionalization ensures sustained relevance, particularly in answering search-driven demands like "alternatives to traditional crosslinkers" or "PEGylation techniques 2024."